Cas no 838854-75-4 (Phenol,2-bromo-4-(7,8-dimethoxy-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)-)

• Product Name: Phenol,2-bromo-4-(7,8-dimethoxy-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)-
• CAS No: 838854-75-4
• MF: C₁₉H₁₆BrN₃O₃
• MW: 414.252643585205
• CID: 1813949
• PubChem ID: 135508470
• Update Time: 2025-04-21

Phenol,2-bromo-4-(7,8-dimethoxy-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-bromo-4-(7,8-dimethoxy-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl)-
• 2-bromo-4-[1-methyl-7,8-bis(methyloxy)-3H-pyrazolo[3,4-c]isoquinolin-5-yl]phenol
• DB-364769
• 838854-75-4
• SCHEMBL1058734

• Inchi： 1S/C19H16BrN3O3/c1-9-17-11-7-15(25-2)16(26-3)8-12(11)18(21-19(17)23-22-9)10-4-5-14(24)13(20)6-10/h4-8,24H,1-3H3,(H,21,22,23)
• InChI Key： IXRNCEQXSAZFNN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C2C=C(C(=CC=2C2=C(C)NN=C2N=1)OC)OC)O

Computed Properties

• Exact Mass: 413.03750g/mol
• Monoisotopic Mass: 413.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.3Ų